Cas no 82451-30-7 (2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-)

2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)- structure
82451-30-7 structure
Product Name:2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-
CAS No:82451-30-7
MF:C15H12O4
MW:256.253384590149
CID:690660
PubChem ID:6474295
Update Time:2025-04-19

2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-
    • 3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
    • (E)-3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
    • HY-N7515
    • LMPK12120243
    • 2;,4;,6;-TRIHYDROXYCHALCONE
    • Q27149535
    • BDBM50042976
    • CHEBI:80484
    • 246TRIHYDROXYCHALCONE
    • 3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
    • 2'',4'',6''-trihydroxychalcone
    • 82451-30-7
    • (2E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
    • DTXSID101343555
    • BSPBio_001710
    • 4197-97-1
    • 2',4',6'-Trihydroxychalcone
    • Spectrum5_001768
    • CHEMBL129371
    • MS-23608
    • AKOS040760636
    • Pinocembrin chalcone
    • Pinocembrinchalcone
    • CS-0131122
    • NCGC00179067-01
    • SCHEMBL675431
    • E80735
    • (E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
    • Inchi: 1S/C15H12O4/c16-11-8-13(18)15(14(19)9-11)12(17)7-6-10-4-2-1-3-5-10/h1-9,16,18-19H/b7-6+
    • InChI Key: LOYXTWZXLWHMBX-VOTSOKGWSA-N
    • SMILES: OC1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)O

Computed Properties

  • Exact Mass: 256.07355886g/mol
  • Monoisotopic Mass: 256.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 77.8Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.